MT-DADMe-ImmA
MT-DADMe-ImmA
MT-DADMe-ImmA is an inhibitor of human 5//'-methylthioadenosine phosphorylase (MTAP) with a Ki of 90 pM.
Brand Name:
Vulcanchem
CAS No.:
653592-04-2
VCID:
VC0007341
InChI:
InChI=1S/C13H19N5OS/c1-20-6-9-4-18(5-10(9)19)3-8-2-15-12-11(8)16-7-17-13(12)14/h2,7,9-10,15,19H,3-6H2,1H3,(H2,14,16,17)/t9-,10+/m1/s1
SMILES:
CSCC1CN(CC1O)CC2=CNC3=C2N=CN=C3N
Molecular Formula:
C₁₃H₁₉N₅OS
Molecular Weight:
293.39 g/mol
MT-DADMe-ImmA
CAS No.: 653592-04-2
Inhibitors
VCID: VC0007341
Molecular Formula: C₁₃H₁₉N₅OS
Molecular Weight: 293.39 g/mol
| CAS No. | 653592-04-2 |
|---|---|
| Product Name | MT-DADMe-ImmA |
| Molecular Formula | C₁₃H₁₉N₅OS |
| Molecular Weight | 293.39 g/mol |
| IUPAC Name | (3R,4S)-1-[(4-amino-5H-pyrrolo[3,2-d]pyrimidin-7-yl)methyl]-4-(methylsulfanylmethyl)pyrrolidin-3-ol |
| Standard InChI | InChI=1S/C13H19N5OS/c1-20-6-9-4-18(5-10(9)19)3-8-2-15-12-11(8)16-7-17-13(12)14/h2,7,9-10,15,19H,3-6H2,1H3,(H2,14,16,17)/t9-,10+/m1/s1 |
| Standard InChIKey | NTHMDFGHOCNNOE-ZJUUUORDSA-N |
| Isomeric SMILES | CSC[C@H]1CN(C[C@@H]1O)CC2=CNC3=C2N=CN=C3N |
| SMILES | CSCC1CN(CC1O)CC2=CNC3=C2N=CN=C3N |
| Canonical SMILES | CSCC1CN(CC1O)CC2=CNC3=C2N=CN=C3N |
| Description | MT-DADMe-ImmA is an inhibitor of human 5//'-methylthioadenosine phosphorylase (MTAP) with a Ki of 90 pM. |
| Reference | [1]. Evans GB, et al. Second generation transition state analogue inhibitors of human 5//'-methylthioadenosine phosphorylase. J Med Chem. 2005 Jul 14;48(14):4679-89.[2]. Basu I, et al. A transition state analogue of 5//'-methylthioadenosine phosphorylase induces apoptosis in head and neck cancers. J Biol Chem. 2007 Jul 20;282(29):21477-86. |
| PubChem Compound | 656970 |
| Last Modified | Nov 11 2021 |
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